4-Chlorocinnamic acid
4-Chlorocinnamic acid
4-chlorocinnamic acid is an organochlorine compound comprising trans-cinnamic acid having a chloro substituent at the 4-position on the phenyl ring. It is functionally related to a trans-cinnamic acid.
Brand Name:
Vulcanchem
CAS No.:
940-62-5
VCID:
VC20782906
InChI:
InChI=1S/C9H7ClO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
SMILES:
C1=CC(=CC=C1C=CC(=O)O)Cl
Molecular Formula:
C9H7ClO2
Molecular Weight:
182.60 g/mol
4-Chlorocinnamic acid
CAS No.: 940-62-5
Cat. No.: VC20782906
Molecular Formula: C9H7ClO2
Molecular Weight: 182.60 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-chlorocinnamic acid is an organochlorine compound comprising trans-cinnamic acid having a chloro substituent at the 4-position on the phenyl ring. It is functionally related to a trans-cinnamic acid. |
|---|---|
| CAS No. | 940-62-5 |
| Molecular Formula | C9H7ClO2 |
| Molecular Weight | 182.60 g/mol |
| IUPAC Name | (E)-3-(4-chlorophenyl)prop-2-enoic acid |
| Standard InChI | InChI=1S/C9H7ClO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+ |
| Standard InChI Key | GXLIFJYFGMHYDY-ZZXKWVIFSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=C/C(=O)O)Cl |
| SMILES | C1=CC(=CC=C1C=CC(=O)O)Cl |
| Canonical SMILES | C1=CC(=CC=C1C=CC(=O)O)Cl |
| Boiling Point | 298.00 to 300.00 °C. @ 760.00 mm Hg |
| Melting Point | 133 °C |
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